Cas no 98594-47-9 (Propyl6-aminopyridazine-3-carboxylate)
98594-47-9 structure
Product Name:Propyl6-aminopyridazine-3-carboxylate
CAS No:98594-47-9
MF:C8H11N3O2
MW:181.191841363907
CID:796882
PubChem ID:21781184
Update Time:2025-04-19
Propyl6-aminopyridazine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Propyl 6-aminopyridazine-3-carboxylate
- QC-5787
- Benzonitrile,3-bromo-2-fluoro-(9CI)
- DTXSID20617957
- FT-0712383
- AMY24956
- 98594-47-9
- AKOS006329196
- Propyl6-aminopyridazine-3-carboxylate
-
- Inchi： 1S/C8H11N3O2/c1-2-5-13-8(12)6-3-4-7(9)11-10-6/h3-4H,2,5H2,1H3,(H2,9,11)
- InChI Key： SQGFVDKTRNTRDL-UHFFFAOYSA-N
- SMILES： O(C(C1=CC=C(N)N=N1)=O)CCC
Computed Properties
- Exact Mass: 181.08500
- Monoisotopic Mass: 181.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 78.10000
- LogP: 1.20680
Propyl6-aminopyridazine-3-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Propyl6-aminopyridazine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P226570-2.5mg |
Propyl6-aminopyridazine-3-carboxylate |
98594-47-9 | 2.5mg |
$ 200.00 | 2022-06-03 | ||
| TRC | P226570-5mg |
Propyl6-aminopyridazine-3-carboxylate |
98594-47-9 | 5mg |
$ 370.00 | 2022-06-03 | ||
| TRC | P226570-10mg |
Propyl6-aminopyridazine-3-carboxylate |
98594-47-9 | 10mg |
$ 585.00 | 2022-06-03 |
Propyl6-aminopyridazine-3-carboxylate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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